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Compound of Interest

Compound Name: TRV-120027 TFA

Cat. No.: B10825007

For Researchers, Scientists, and Drug Development
Professionals

Introduction

TRV-120027 TFA is a synthetic peptide analog of angiotensin Il that functions as a (-arrestin
biased agonist at the angiotensin Il type 1 receptor (AT1R).[1] Unlike the endogenous ligand
angiotensin Il, which activates both G-protein and (-arrestin signaling pathways, TRV-120027
TFA selectively engages [3-arrestin signaling while antagonizing G-protein-mediated pathways.
[2][3] This uniqgue mechanism of action leads to the inhibition of angiotensin ll-mediated
vasoconstriction while promoting cardiomyocyte contractility.[2][4] In cell-based assays, TRV-
120027 TFA has been shown to induce the formation of a macromolecular complex consisting
of AT1R, B-arrestin-1, TRPC3, and PLCy at the plasma membrane, leading to acute
catecholamine secretion. These properties make TRV-120027 TFA a valuable tool for studying
AT1R signaling and a potential therapeutic agent for conditions such as acute decompensated
heart failure.

These application notes provide a detailed protocol for the preparation of a TRV-120027 TFA
stock solution and its subsequent use in cell culture experiments.

Data Presentation

Table 1: Chemical and Solubility Properties of TRV-120027 TFA
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Property Value Reference
Molecular Weight 1040.1 g/mol

Formula C45H68F3N13012

CAS Number 1234510-46-3 (free base)

Solubility in DMSO > 60 mg/mL

Solubility in Water > 1 mg/mL

Table 2: Recommended Storage Conditions for TRV-120027 TFA Stock Solution

Storage .
Shelf Life Notes Reference
Temperature
Aliquot to avoid
repeated freeze-thaw
-80°C 6 months
cycles. Protect from
moisture and light.
Aliquot to avoid
repeated freeze-thaw
-20°C 1 month

cycles. Protect from

moisture and light.

Experimental Protocols

Protocol 1: Preparation of a 10 mM TRV-120027 TFA Stock Solution in DMSO

Materials:

TRV-120027 TFA powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer
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e Optional: Water bath or sonicator

Procedure:

Calculate the required mass of TRV-120027 TFA:
o To prepare 1 mL of a 10 mM stock solution, you will need:

= Mass (mg) =10 mM * 1 mL * 1040.1 g/mol * (1 mg / 1000 pg) * (1 L/ 1000 mL) = 10.401
mg

Weigh the TRV-120027 TFA powder:

o Carefully weigh out the calculated amount of TRV-120027 TFA powder and place itin a
sterile microcentrifuge tube.

Add DMSO:

o Add the desired volume of anhydrous DMSO to the microcentrifuge tube containing the
powder. For a 10 mM solution, add 1 mL of DMSO for every 10.401 mg of TRV-120027
TFA.

Dissolve the compound:
o Vortex the solution thoroughly until the powder is completely dissolved.

o If the compound does not readily dissolve, gentle warming in a 37°C water bath or brief
sonication can be used to aid dissolution.

Aliquot and store:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This will prevent degradation from repeated freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term
storage (up to 1 month).

Protocol 2: Application of TRV-120027 TFA in Cell Culture
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Materials:

Prepared TRV-120027 TFA stock solution (from Protocol 1)

Cultured cells of interest (e.g., HEK293 cells co-transfected with AT1R, B-arrestin-1, and
TRPC3)

Complete cell culture medium appropriate for the cell line

Sterile pipette tips and tubes
Procedure:
o Determine the desired final working concentration:

o The optimal working concentration of TRV-120027 TFA will vary depending on the cell
type and the specific experimental endpoint.

o A concentration of 100 nM has been shown to be effective in inducing an intracellular
calcium increase in HEK293 cells co-transfected with AT1R, B-arrestin-1, and TRPCS.

o Itis recommended to perform a dose-response experiment (e.g., from 1 nM to 1 uM) to
determine the optimal concentration for your specific cell line and assay.

o Prepare the working solution:
o Thaw an aliquot of the 10 mM TRV-120027 TFA stock solution at room temperature.

o Perform a serial dilution of the stock solution in complete cell culture medium to achieve
the desired final working concentration.

o Example for a 100 nM final concentration:

» First, prepare a 100 uM intermediate dilution by adding 1 pyL of the 10 mM stock solution
to 99 pL of cell culture medium.

» Then, prepare the final 100 nM working solution by adding 1 pL of the 100 uM
intermediate dilution to 999 pL of cell culture medium.
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e Treat the cells:
o Remove the existing culture medium from your cells.
o Add the freshly prepared TRV-120027 TFA-containing medium to the cells.

o Include a vehicle control (medium with the same final concentration of DMSO as the
treated cells) in your experiment.

e Incubate and analyze:
o Incubate the cells for the desired period, as determined by your experimental design.

o Proceed with your downstream analysis (e.g., calcium imaging, protein-protein interaction
assays, or gene expression analysis).

Visualizations
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Caption: Experimental workflow for preparing and using TRV-120027 TFA.
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Caption: Signaling pathway of TRV-120027 TFA at the AT1R.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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